![molecular formula C17H28N2O2S B225378 4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide](/img/structure/B225378.png)
4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide
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Overview
Description
4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide, also known as Sonepcizumab, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide acts as a selective inhibitor of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in various cancer cells and plays a crucial role in tumor growth and metastasis. By inhibiting CAIX, this compound reduces the acidity of the tumor microenvironment, thereby inhibiting tumor growth and metastasis.
Biochemical and Physiological Effects:
Studies have shown that this compound can effectively inhibit the growth and metastasis of various cancer cells. It has also been shown to reduce inflammation and oxidative stress, which are key factors in the development of neurodegenerative diseases. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide has several advantages for lab experiments. It is a highly selective inhibitor of CAIX, which makes it a valuable tool for studying the role of CAIX in tumor growth and metastasis. However, this compound has some limitations. It is a relatively new compound, and its long-term effects on human health are not yet fully understood. Additionally, the cost of synthesizing this compound may be a limiting factor for some research groups.
Future Directions
There are several potential future directions for 4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide research. One possible direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its effects on tumor growth and metastasis in human clinical trials. Additionally, researchers may explore the possibility of combining this compound with other anti-cancer drugs to enhance its therapeutic efficacy.
Synthesis Methods
4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide is synthesized through a multistep process that involves the reaction of 4-ethylbenzenesulfonyl chloride with 2,2,6,6-tetramethylpiperidine to form this compound. The purity of the compound is ensured through various purification techniques such as column chromatography and recrystallization.
Scientific Research Applications
4-Ethyl-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-benzenesulfonamide has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. Studies have also suggested that this compound has the potential to treat diseases such as Alzheimer's, Parkinson's, and multiple sclerosis.
properties
Molecular Formula |
C17H28N2O2S |
---|---|
Molecular Weight |
324.5 g/mol |
IUPAC Name |
4-ethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide |
InChI |
InChI=1S/C17H28N2O2S/c1-6-13-7-9-15(10-8-13)22(20,21)18-14-11-16(2,3)19-17(4,5)12-14/h7-10,14,18-19H,6,11-12H2,1-5H3 |
InChI Key |
SMFPOUQIDIJJAP-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C |
solubility |
35.8 [ug/mL] |
Origin of Product |
United States |
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